Cas no 1443336-82-0 (2-[(2-methylpiperidin-1-yl)methyl]benzaldehyde)

• Product Name: 2-[(2-methylpiperidin-1-yl)methyl]benzaldehyde
• CAS No: 1443336-82-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• MDL: MFCD19442905
• CID: 5180187
• Update Time: 2026-03-05

2-[(2-methylpiperidin-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methylpiperidin-1-yl)methyl]benzaldehyde

• MDL： MFCD19442905
• Inchi： 1S/C14H19NO/c1-12-6-4-5-9-15(12)10-13-7-2-3-8-14(13)11-16/h2-3,7-8,11-12H,4-6,9-10H2,1H3
• InChI Key： BJRKTLFXFDUBEW-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1CN1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 2-[(2-methylpiperidin-1-yl)methyl]benzaldehyde

Introduction to 2-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde (CAS No. 1443336-82-0)

2-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde, with the CAS number 1443336-82-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of benzaldehydes and features a unique molecular structure that includes a 2-methylpiperidine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 2-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde is C₁₅H₁₉NO, and its molecular weight is approximately 233.31 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties, including melting point, boiling point, and solubility, have been well-characterized, providing a solid foundation for its use in various applications.

In the realm of pharmaceutical research, 2-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde has shown promise as a key intermediate in the synthesis of novel drugs. Recent studies have explored its role in the development of compounds targeting specific biological pathways. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 2-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde could serve as a lead compound for the development of new therapeutic agents for conditions such as arthritis and chronic pain.

Beyond its pharmaceutical applications, 2-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde has also found utility in chemical synthesis and materials science. Its unique structure makes it an excellent building block for the creation of complex organic molecules with diverse functionalities. In a study published in the Journal of Organic Chemistry, scientists demonstrated the use of this compound as a versatile starting material for the synthesis of chiral ligands and catalysts. These ligands and catalysts have been shown to enhance the efficiency and selectivity of various chemical reactions, making them valuable tools in both academic and industrial settings.

The safety profile of 2-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde is an important consideration for its widespread use. While it is generally considered safe when handled under appropriate laboratory conditions, standard precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure user safety.

In conclusion, 2-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde (CAS No. 1443336-82-0) is a versatile compound with significant potential in pharmaceutical research and chemical synthesis. Its unique molecular structure and favorable properties make it an attractive candidate for the development of new drugs and advanced materials. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on various scientific fields.